Cas no 1805552-89-9 (2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805552-89-9
• MF: C₈H₃F₅INO
• MW: 351.012011766434
• CID: 4895880
• Update Time: 2025-05-24

2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F5INO/c9-7(10)6-4(14)1-3(8(11,12)13)5(2-16)15-6/h1-2,7H
• InChI Key： BKIXSJMNCNFFPV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(C=O)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805552-89-9)

The compound 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805552-89-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group, an iodo substituent, and a trifluoromethyl moiety, makes it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde is its role in the development of novel fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the bioavailability, metabolic stability, and binding affinity of pharmaceutical agents. The presence of both difluoromethyl and trifluoromethyl groups in this compound aligns with current trends in medicinal chemistry, where fluorinated analogs are sought after for their improved pharmacokinetic properties.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde is also explored in agrochemical research. The pyridine core and iodo substituent make it a versatile precursor for designing pesticides and herbicides with enhanced efficacy. This aligns with the global demand for sustainable and efficient crop protection solutions, a topic frequently searched by professionals in the agrochemical sector.

The synthesis and handling of 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde require expertise in organic chemistry, particularly in halogenation and fluorination reactions. Researchers often search for optimized synthetic routes and purification methods for this compound, reflecting the need for high-purity intermediates in advanced research. Its carboxaldehyde functionality further expands its utility, enabling condensation reactions to form Schiff bases or other derivatives.

From an industrial perspective, the scalability of producing 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde is a critical consideration. Companies and academic institutions are investing in green chemistry approaches to minimize waste and improve yield, addressing the broader societal push toward environmentally friendly manufacturing processes. This compound's relevance to sustainable chemistry is another reason it frequently appears in scientific literature and patent filings.

In summary, 2-(Difluoromethyl)-3-iodo-5-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805552-89-9) is a multifaceted chemical with broad applications in drug discovery, agrochemicals, and material science. Its structural features, including the difluoromethyl, iodo, and trifluoromethyl groups, make it a sought-after intermediate for researchers aiming to develop innovative solutions in these fields. As the demand for fluorinated compounds and sustainable chemistry grows, this compound is poised to remain a focal point in scientific and industrial advancements.